cis-3-Isobutylcyclobutane carboxylic acid

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 3-(2-methylpropyl)cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C9H16O2/c1-6(2)3-7-4-8(5-7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key: VNNTXZNXYHHQGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CC(C1)C(=O)O

Description

Cis-3-Isobutylcyclobutane carboxylic acid is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Isobutyl-1-cyclobutenecarboxylic acid (188 g) and tetrahydrofuran (2000 mL) were mixed. To the mixture was added 5 w/w % rhodium on activated carbon (5.64 g). The resulting mixture was stirred at RT for 7 hr under hydrogen atmosphere (1 atm). The 5 w/w % rhodium on activated carbon was filtered off and the filtrate was concentrated in vacuo to give the title compound (134.06 g) as a crude product.